Cas no 2680717-07-9 (benzyl N-(3-bromo-4-methoxyphenyl)methylcarbamate)

• Product Name: benzyl N-(3-bromo-4-methoxyphenyl)methylcarbamate
• CAS No: 2680717-07-9
• MF: C₁₆H₁₆BrNO₃
• MW: 350.207143783569
• CID: 5622789
• PubChem ID: 165929931
• Update Time: 2025-05-23

benzyl N-(3-bromo-4-methoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680717-07-9
• EN300-28298460
• benzyl N-[(3-bromo-4-methoxyphenyl)methyl]carbamate
• benzyl N-(3-bromo-4-methoxyphenyl)methylcarbamate

• Inchi： 1S/C16H16BrNO3/c1-20-15-8-7-13(9-14(15)17)10-18-16(19)21-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key： QCHQVIWUBSPSPO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CNC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 349.03136g/mol
• Monoisotopic Mass: 349.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(3-bromo-4-methoxyphenyl)methylcarbamate

Benzyl N-(3-Bromo-4-Methoxyphenyl)Methylcarbamate: A Comprehensive Overview

Benzyl N-(3-bromo-4-methoxyphenyl)methylcarbamate, also known by its CAS number 2680717-07-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyl group attached to a methylcarbamate moiety. The presence of the bromine and methoxy groups on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of benzyl N-(3-bromo-4-methoxyphenyl)methylcarbamate in drug discovery and development. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic agents. For instance, researchers have explored its role in inhibiting certain kinases, which are critical in cellular signaling pathways. These findings underscore the importance of understanding the molecular mechanisms underlying its bioactivity.

The synthesis of benzyl N-(3-bromo-4-methoxyphenyl)methylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the bromine and methoxy groups is achieved through electrophilic aromatic substitution reactions, followed by coupling with the benzyl methylcarbamate moiety. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its ability to modulate cellular responses. Recent research has demonstrated that benzyl N-(3-bromo-4-methoxyphenyl)methylcarbamate can influence cell proliferation and apoptosis, making it a potential candidate for anticancer therapies. Additionally, its ability to cross the blood-brain barrier suggests applications in neurodegenerative diseases. These findings are supported by in vitro and in vivo studies, which provide valuable insights into its pharmacokinetics and toxicity profiles.

From an environmental perspective, understanding the fate and transport of benzyl N-(3-bromo-4-methoxyphenyl)methylcarbamate in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to assess its long-term impact on aquatic ecosystems and soil health.

In conclusion, benzyl N-(3-bromo-4-methoxyphenyl)methylcarbamate (CAS No: 2680717-07-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in understanding its biological activity and environmental behavior, positions it as a valuable tool for future research and development efforts.